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Compound of Interest

Compound Name: 2,4-Dimethoxyiodobenzene

Cat. No.: B1295263 Get Quote

Technical Guide: 2,4-Dimethoxyiodobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-dimethoxyiodobenzene,

including its nomenclature, physicochemical properties, and a detailed experimental protocol

for its synthesis.

Nomenclature
The compound with the structure 2,4-dimethoxyiodobenzene is systematically named in

accordance with IUPAC nomenclature. It is also known by several synonyms.

IUPAC Name: 1-iodo-2,4-dimethoxybenzene[1]

Synonyms:

2,4-Dimethoxyiodobenzene[1]

Dimethoxyiodobenzene[1]

3-Methoxy-4-iodoanisole[1]

2,4-Dimethoxyphenyl iodide[1]
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1,3-DIMETHOXY-4-IODOBENZENE[1]

2,4-DIMETHOXY-1-IODOBENZENE[1]

4-IODO-1,3-DIMETHOXYBENZENE[1]

Benzene, 1-iodo-2,4-dimethoxy-[2]

Physicochemical Properties
A summary of the key physical and chemical properties of 1-iodo-2,4-dimethoxybenzene is

presented in the table below for easy reference and comparison.

Property Value Source

CAS Registry Number 20469-63-0 [1][2]

Molecular Formula C₈H₉IO₂ [1][2]

Molecular Weight 264.06 g/mol [1]

Melting Point 37-41 °C

Flash Point
> 110 °C (> 230 °F) - closed

cup

InChI
1S/C8H9IO2/c1-10-6-3-4-

7(9)8(5-6)11-2/h3-5H,1-2H3
[2]

InChIKey
ZDUYJCKEORTAQE-

UHFFFAOYSA-N
[2]

SMILES COc1ccc(I)c(OC)c1

Experimental Protocols
Synthesis of 1-Iodo-2,4-dimethoxybenzene
A method for the preparation of 1-iodo-2,4-dimethoxybenzene has been described, providing a

high yield of the final product.[3]
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Materials:

1,3-dimethoxybenzene

Iodine (I₂)

Nitrogen dioxide (NO₂)

Acetonitrile (CH₃CN)

Procedure:

To a reaction vessel, add 0.5 mmol of 1,3-dimethoxybenzene, 0.3 mmol of I₂, and 1.5 mL of

acetonitrile in sequence.[3]

Introduce 1.35 mL of NO₂ at normal pressure and temperature into the reaction vessel.[3]

Seal the reaction vessel, ensuring air is present inside.[3]

Place the sealed reaction vessel into an oil bath preheated to 120°C.[3]

Magnetically stir the reaction mixture at 120°C for 12 hours.[3]

After the reaction is complete, cool the reaction system to room temperature.[3]

Purify the resulting mixture by column chromatography to obtain the 2,4-
dimethoxyiodobenzene product.[3]

This protocol reportedly yields the 2,4-dimethoxyiodobenzene product at a rate of 98%. The

structure of the product was confirmed using ¹H-NMR.[3]

Synthetic Workflow
The following diagram illustrates the workflow for the synthesis of 1-iodo-2,4-

dimethoxybenzene.
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Reactant Loading
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Caption: A workflow diagram for the synthesis of 1-iodo-2,4-dimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0207401.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=20469-63-0&Units=SI
https://patents.google.com/patent/CN103172480B/en
https://patents.google.com/patent/CN103172480B/en
https://www.benchchem.com/product/b1295263#iupac-name-and-synonyms-for-2-4-dimethoxyiodobenzene
https://www.benchchem.com/product/b1295263#iupac-name-and-synonyms-for-2-4-dimethoxyiodobenzene
https://www.benchchem.com/product/b1295263#iupac-name-and-synonyms-for-2-4-dimethoxyiodobenzene
https://www.benchchem.com/product/b1295263#iupac-name-and-synonyms-for-2-4-dimethoxyiodobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295263?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

